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Compound of Interest

Compound Name: Myraldyl acetate

Cat. No.: B1169923 Get Quote

These application notes provide detailed protocols for the sensory and instrumental evaluation

of Myraldyl acetate, a widely used fragrance ingredient. The following methodologies are

designed for researchers, scientists, and drug development professionals to comprehensively

characterize its olfactory properties.

Olfactory Profile of Myraldyl Acetate
Myraldyl acetate is a synthetic fragrance ingredient with a complex and versatile odor profile.

It is primarily characterized by its diffusive floral notes, often described as resembling jasmine

and muguet (lily of the valley).[1][2][3][4] Its scent profile also includes sweet and fruity

undertones, with some sources noting a green aspect.[1][3] This full-bodied floral character

makes it a valuable component in a wide range of fragrance compositions, and it is known for

its good stability and long-lasting qualities.[1][2][4] The ingredient is described as conjuring

sensations of freesia, lilies, and magnolias with subtle citrus notes.[5]

Table 1: Summary of Olfactory Descriptors for Myraldyl Acetate
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Descriptor Category Specific Descriptors Source

Primary
Floral, Jasmine, Muguet (Lily

of the Valley)
[1][2][3][4]

Secondary Sweet, Fruity [1][3]

Tertiary Green, Citrus [3][5]

Overall Impression Diffusive, Full-bodied, Rich [1][2][4][5]

Experimental Protocols for Olfactory Evaluation
Odor Detection Threshold Determination
This protocol outlines the determination of the odor detection threshold of Myraldyl acetate in

air using the forced-choice ascending concentration series method, based on ASTM E679.[6]

[7] The odor detection threshold is the minimum concentration of a substance that can be

detected by 50% of a given sensory panel.[8]

Materials:

Myraldyl acetate (CAS No. 72403-67-9)

Odor-free air or nitrogen as a carrier gas

Dynamic olfactometer

A panel of at least 8-12 screened and trained human assessors[8]

Reference odorant (e.g., n-butanol) for panelist screening[8]

Procedure:

Panelist Screening and Training:

Select panelists based on their ability to detect a standard odorant (n-butanol) within a

defined concentration range (e.g., 20-80 ppb).[8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.thegoodscentscompany.com/data/rw1004321.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://olfactorian.com/materials/myraldyl-acetate-givaudan
https://www.thegoodscentscompany.com/data/rw1004321.html
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://shop.perfumersapprentice.com/p-6180-myraldyl-acetate-givaudan.aspx
https://fragranceconservatory.com/ingredient/myraldyl-acetate
https://www.thegoodscentscompany.com/data/rw1004321.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/myraldyl-acetate
https://olfactorian.com/materials/myraldyl-acetate-givaudan
https://fragranceconservatory.com/ingredient/myraldyl-acetate
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://standards.iteh.ai/catalog/standards/astm/eead58ea-6fc2-4ed3-bfa1-fb91ffc86e4f/astm-e679-19
https://standards.iteh.ai/catalog/standards/astm/cdad3a43-bffe-4eda-b967-9ecc39b9a1b3/astm-e679-911997
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://www.benchchem.com/product/b1169923?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3231359/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Train panelists on the testing procedure, including how to correctly sniff the samples and

provide responses.

Sample Preparation:

Prepare a stock solution of Myraldyl acetate in a suitable, low-odor solvent (e.g., diethyl

phthalate or ethanol) if necessary for introduction into the olfactometer.

The olfactometer will then dilute the vaporized sample with odor-free air to achieve a

series of precise concentrations.

Testing Protocol:

Present a series of ascending concentrations of Myraldyl acetate to the panelists.

At each concentration step, present three samples to each panelist: one containing the

diluted Myraldyl acetate and two blanks (odor-free air).

The panelist's task is to identify the sample that is different from the other two (the one

containing the odorant).

Continue presenting ascending concentrations until each panelist correctly identifies the

odorant-containing sample multiple times in a row.

Data Analysis:

For each panelist, the individual threshold is calculated as the geometric mean of the last

concentration at which they could not detect the odor and the first concentration at which

they could.[8]

The group threshold is then calculated as the geometric mean of the individual thresholds.

Table 2: Example Data for Odor Detection Threshold of Myraldyl Acetate
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Panelist Individual Threshold (ppb)

1 0.5

2 0.7

3 0.4

4 0.6

5 0.8

6 0.5

7 0.6

8 0.9

Group Threshold 0.6 ppb

Note: The data in this table is illustrative and not based on published experimental results for

Myraldyl acetate.

Workflow for Odor Detection Threshold Determination
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Odor Detection Threshold Workflow

Preparation

Testing

Data Analysis

Panelist Screening
(n-butanol reference)

Sample Preparation
(Myraldyl Acetate Dilution Series)

Forced-Choice Presentation
(1 odorant, 2 blanks)

Panelist Response
(Identify different sample)

Ascending Concentrations Calculate Individual Threshold
(Geometric Mean)

Correct Identification

Calculate Group Threshold
(Geometric Mean)
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Myraldyl Acetate Odor Profile

Myraldyl Acetate

Floral

Primary

Sweet

Secondary

Fruity

Secondary

Jasmine Muguet Green Citrus
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Gas Chromatography-Olfactometry Workflow

Instrumentation

Process

Output

Gas Chromatograph (GC) Column Effluent Splitter

FID or MS Detector Olfactory Detection Port (ODP)

Chromatogram
(Chemical Data)

Olfactogram
(Sensory Data)

Sample Injection

Compound Separation

Parallel Detection

Data Correlation and
Compound Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

